Cas no 103053-17-4 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-)

103053-17-4 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
CAS No:103053-17-4
Molecular Formula:C12H11N3O3
Molecular Weight:245.23404
CID:168937
PubChem ID:163717
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)- Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
- 5-carbamoyl-1-(3-methylphenyl)pyrazole-4-carboxylic acid
- 4-carboxy-1-(3-methylphenyl)-5-pyrazolecarboxamide
- 5-(Aminocarbonyl)-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid
- 5-carbamoyl-1-(3-methylphenyl)-1h-pyrazole-4-carboxylic acid
- AC1L4TGY
- AC1Q5UUU
- ACMC-20c8un
- CTK0H8000
- GMJFALMFZHXWSI-UHFFFAOYSA-N
- 103053-17-4
- 5-Carbamoyl-1-(m-tolyl)-1H-pyrazole-4-carboxylic acid
- 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
- SCHEMBL10340590
- DTXSID3073763
-
- InChIKey: GMJFALMFZHXWSI-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H11N3O3/c1-7-3-2-4-8(5-7)15-10(11(13)16)9(6-14-15)12(17)18/h2-6H,1H3,(H2,13,16)(H,17,18)
- SMILES: CC1C=CC=C(N2N=CC(C(=O)O)=C2C(=O)N)C=1
Computed Properties
- Exact Mass: 245.08013
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 245.08
- Heavy Atom Count: 18
- Complexity: 348
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 98.2Ų
Experimental Properties
- LogP: 1.67810
- PSA: 98.21
- Refractive Index: 1.666
- Boiling Point: 513.3°Cat760mmHg
- Flash Point: 264.2°C
- Density: 1.42
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)- Related Literature
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1. Back cover
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Emma Tait,Stephen P. Stanforth,Stephen Reed,John D. Perry,John R. Dean RSC Adv., 2015,5, 15494-15499
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C. Walden,W. Zhang Environ. Sci.: Water Res. Technol., 2018,4, 1163-1171
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M. P. Conte,N. Singh,I. R. Sasselli,B. Escuder Chem. Commun., 2016,52, 13889-13892
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Zubair Ahmed,Ritu Rai,Rajinder Kumar,Takahiro Maruyama,Vivek Bagchi RSC Adv., 2019,9, 24654-24658
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Elena L. Gromnitskaya,Igor V. Danilov,Fedor I. Zubkov,Vadim V. Brazhkin Phys. Chem. Chem. Phys., 2023,25, 16060-16064
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Jin Zhang,Yilin He,Cyrille Boyer,Kourosh Kalantar-Zadeh,Shuhua Peng,Dewei Chu,Chun H. Wang Nanoscale Adv., 2021,3, 5465-5486
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Claudia Favari,Pedro Mena,Claudio Curti,Geoffrey Istas,Christian Heiss,Ana Rodriguez-Mateos Food Funct., 2020,11, 3975-3985
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